molecular formula Cu4H8O11S B075376 Aluminum hydroxide sulfate (Al(OH)(SO4)) CAS No. 1332-73-6

Aluminum hydroxide sulfate (Al(OH)(SO4))

Cat. No. B075376
CAS RN: 1332-73-6
M. Wt: 140.05 g/mol
InChI Key: STNCDALPBBWSTC-UHFFFAOYSA-K
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Description

Synthesis Analysis

Aluminum hydroxide sulfate can be synthesized through the reaction between Aluminum hydroxide sulfate (Al(OH)(SO4)) sulfate and sodium hydroxide. The resulting compound is a white crystalline powder that is soluble in water. The synthesis of this compound involves both chemical and physical reactions . Chemically, aluminum is oxidized from aluminum metal to prepare the Al 3+ ions .


Molecular Structure Analysis

The aluminum hydroxide ion has a tetrahedral structure with a bond angle of 116.5° between Al-O-Al . Aluminic hydroxide has the normal metal hydroxide structure with hydrogen bonding . It is made up of two layers of hydroxyl groups and two layers of aluminum ions, which occupy two-thirds of the octahedral holes generated between the two layers .


Chemical Reactions Analysis

Aluminum sulfate is commonly prepared in an industrial setting by reacting aluminum hydroxide, Al(OH)3, with sulfuric acid, H2SO4 . This reaction results in the production of aluminum sulfate and water . Aluminum sulfate forms colorless crystals that are hygroscopic, meaning they readily absorb moisture from the air .


Physical And Chemical Properties Analysis

Aluminum sulfate, often referred to as alum, is a chemical compound with the formula Al2(SO4)3. It is a white crystalline solid in its anhydrous form and becomes octadecahydrate (Al2(SO4)3·18H2O) when hydrated . This compound has a wide range of applications in various industries due to its distinctive physical and chemical properties .

Safety And Hazards

Aluminum hydroxide sulfate can cause skin and eye irritation or burns . Chronic effects may aggravate existing skin, eye, and lung conditions . Persons with kidney disorders have an increased risk from exposure based on general information found on aluminum salts .

Future Directions

There are many potential future directions for research on Aluminum hydroxide sulfate. Some possible areas of study include developing new methods for synthesizing Aluminum hydroxide sulfate that are more efficient and cost-effective. Another promising area is the isolation of ammonium aluminum carbonate hydroxide (ASACH), as a precursor of high-purity alumina, using ammonium bicarbonate .

Relevant Papers The paper “Features of the Hydrosulfate Method for Processing Alumina-Containing Raw Materials in a Closed Reagent Cycle” provides a detailed study of various stages of the hydrosulfate method for processing alumina-containing raw materials . Another paper “Applied Sciences | Free Full-Text | Features of the Hydrosulfate Method for Processing Alumina-Containing Raw Materials in a Closed Reagent Cycle” discusses the use of aluminum sulfate in coagulation-flocculation, a critical process in water treatment .

properties

IUPAC Name

aluminum;hydroxide;sulfate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Al.H2O4S.H2O/c;1-5(2,3)4;/h;(H2,1,2,3,4);1H2/q+3;;/p-3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

STNCDALPBBWSTC-UHFFFAOYSA-K
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[OH-].[O-]S(=O)(=O)[O-].[Al+3]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

AlHO5S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00893934
Record name Aluminum monohydroxide monosulfate
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Molecular Weight

140.05 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Liquid
Record name Aluminum hydroxide sulfate (Al(OH)(SO4))
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Product Name

Aluminum hydroxide sulfate (Al(OH)(SO4))

CAS RN

1332-73-6, 53810-32-5
Record name Aluminum hydroxide sulfate (Al(OH)(SO4))
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Record name Aluminum hydroxide sulfate (Al(OH)(SO4))
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Record name Aluminum hydroxide sulfate (Al4(OH)6(SO4)3)
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Record name Aluminum hydroxide sulfate (Al(OH)(SO4))
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Record name Aluminium hydroxide sulphate
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Record name ALUMINUM HYDROXIDE SULFATE (AL(OH)(SO4))
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